![molecular formula C12H18ClNO2 B3371882 3-(Cyclopentyloxy)-4-methoxyaniline hydrochloride CAS No. 844873-52-5](/img/structure/B3371882.png)
3-(Cyclopentyloxy)-4-methoxyaniline hydrochloride
Overview
Description
3-(Cyclopentyloxy)-4-methoxyaniline hydrochloride (CPMHCl) is a synthetic compound which has been studied for a variety of scientific applications. It is an aniline derivative with an oxygen functional group attached to the cyclopentyl ring. It has been used for a variety of laboratory experiments, such as in the synthesis of other compounds, in biochemical and physiological studies, and in the study of drug mechanisms of action. CPMHCl has been found to have unique properties which make it useful for a wide range of scientific applications.
Scientific Research Applications
Biopolymer Production by Methanotrophic Bacteria
Methanotrophic bacteria, known for living in environments with high methane production, are studied for their ability to produce poly-3-hydroxybutyrate (PHB), a biodegradable polymer with potential applications in industry, medicine, and pharmacy due to its environmentally friendly nature and non-toxic degradation products. This area of research is indicative of the potential biotechnological applications of various compounds produced by bacteria under specific conditions (Kubaczyński, Pytlak, & Stępniewska, 2019).
Pharmacological Activities of Paeonol Derivatives
Paeonol, a compound with a wide range of pharmacological activities, has been the subject of numerous studies focusing on its structure modification and the pharmacological effects of its derivatives. These derivatives have shown promise in antibacterial, anti-inflammatory, antipyretic analgesic, and antioxidant effects. Such research demonstrates the ongoing interest in the modification of chemical structures to enhance pharmacological activities, which could be relevant to the study of "3-(Cyclopentyloxy)-4-methoxyaniline hydrochloride" (Wang, Wu, Chu, Wu, & Sun, 2020).
Conducting Polymers in Wound Care and Skin Tissue Engineering
The use of conducting polymers (CPs) in wound care and skin tissue engineering represents a novel approach for improved wound healing and drug delivery. CPs like polyaniline (PANI), polypyrrole (PPy), and polythiophene (PTh) facilitate electrical stimulation application to wounds, enhancing healing. This review underscores the potential of CPs in biomedical applications, suggesting a framework for exploring "this compound" in similar biomedical contexts (Talikowska, Fu, & Lisak, 2019).
Future Directions
properties
IUPAC Name |
3-cyclopentyloxy-4-methoxyaniline;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-14-11-7-6-9(13)8-12(11)15-10-4-2-3-5-10;/h6-8,10H,2-5,13H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTNFFTNYYSBKSN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)OC2CCCC2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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